4-Cyanopyridine N-oxide

• IUPAC Name: 1-oxidopyridin-1-ium-4-carbonitrile
• InChI: InChI=1S/C6H4N2O/c7-5-6-1-3-8(9)4-2-6/h1-4H
• InChI Key: QNCSFBSIWVBTHE-UHFFFAOYSA-N
• Canonical SMILES: C1=C[N+](=CC=C1C#N)[O-]
• Molecular Formula: C6H4N2O
• Molecular Weight: 120.11 g/mol
• CAS RN: 14906-59-3

Description

4-Cyanopyridine N-oxide (4-CPN-O) is a heterocyclic compound that belongs to the pyridine family. It is a colorless, crystalline solid with a melting point of 140-141°C and a boiling point of 232-233°C. 4-CPN-O has been widely studied in the fields of synthetic chemistry, analytical chemistry and biochemistry due to its interesting chemical and physical properties. In particular, its high solubility in water and its low toxicity make it attractive for a variety of laboratory experiments and applications.

Safety and Hazards

4-Cyanopyridine N-oxide is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It should be kept away from open flames, hot surfaces, and sources of ignition. It should be stored in a dry, cool, and well-ventilated place.

Mechanism of Action

Target of Action

4-Cyanopyridine N-oxide, also known as Isonicotinonitrile 1-oxide, is a heterocyclic compound It’s known to be used as a ligand for other metals or compounds for the formation of new dimeric complexes .

Mode of Action

It’s known to act as a monodentate ligand in transition metal complexes via the pyridine nitrogen atom, or as a bidentate ligand via both nitrogen atoms, resulting in a linear bridge between two metal atoms . This suggests that the compound may interact with its targets to form complex structures, potentially altering their function.

Biochemical Pathways

It’s known to be an intermediate in the synthesis of other compounds . This suggests that it may play a role in various biochemical reactions, potentially influencing multiple pathways.

Pharmacokinetics

It’s soluble in 1 m nh4oh, suggesting it may have good bioavailability .

Action Environment

The action of this compound may be influenced by various environmental factors. For instance, it’s known to be hygroscopic , suggesting that moisture in the environment could affect its stability and efficacy. Additionally, it’s recommended to store the compound under inert gas and in a cool, dark place , indicating that exposure to oxygen and light may impact its stability.

Biochemical Analysis

Biochemical Properties

4-Cyanopyridine N-oxide plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It acts as a ligand for metals or other compounds, forming complexes that can influence biochemical pathways . For instance, it can coordinate with metal atoms, resulting in a linear bridge between two metal atoms . This interaction can affect the activity of enzymes and proteins involved in these pathways, thereby influencing the overall biochemical reactions.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cellular components can lead to changes in the expression of specific genes, thereby altering cellular metabolism and function . Additionally, its role as a ligand can impact cell signaling pathways, leading to changes in cellular responses to external stimuli.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound can coordinate with metal atoms, forming complexes that can inhibit or activate specific enzymes . These interactions can lead to changes in the activity of these enzymes, thereby affecting the overall biochemical pathways. Additionally, the compound’s ability to influence gene expression can result in changes in cellular function and metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation can influence its long-term effects on cellular function. Studies have shown that this compound is stable under certain conditions, but its degradation can lead to changes in its biochemical properties . Long-term exposure to the compound in in vitro or in vivo studies can result in alterations in cellular function, highlighting the importance of understanding its temporal effects.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have minimal effects, while higher doses can lead to toxic or adverse effects . Studies have shown that there are threshold effects observed with different dosages, and it is crucial to determine the optimal dosage to minimize adverse effects while maximizing the compound’s beneficial properties.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence metabolic flux and metabolite levels . The compound’s role as a ligand allows it to participate in biochemical reactions that can alter the levels of specific metabolites, thereby affecting overall metabolic pathways. Understanding these interactions is essential for elucidating the compound’s role in metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can influence the compound’s localization and accumulation within specific cellular compartments. The compound’s ability to bind to specific proteins can affect its distribution and overall activity within the cell.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . These modifications can influence the compound’s activity and its interactions with other biomolecules, thereby affecting its overall function within the cell.

Synthesis routes and methods I

Procedure details

4-cyanopyridine was reacted with 1 equivalent of HOF.MeCN to yield 59% of 4-cyanopyridine-N-oxide.

Synthesis routes and methods II

Procedure details

This example illustrates the use of catalytic activity of the product obtained in Example 1. A typical oxidation of substituted pyridine to substituted pyridine N-oxide was carried out as follows. 0.5 g. of the material obtained according to example 1, (x=0.064) were added to a mixture containing 10.0 g 4-Cyano pyridine and 40 ml methanol under stirring. The temperature of this reaction mixture was kept at 60° C. and then 19.8 g. of H2O2 (30%) were added drop wise to the reaction mixture under stirring. The progress of the reaction followed by Thin Layer Chromatography. Then this reaction was carried out for 24 hours. Once the reaction was complete the catalyst was removed by filtration and the solvent was distilled off under vacuum. The isolated product by this procedure contained, exclusively the corresponding N-oxide is observed from the 1HNMR and mass spectra. 4-Cyanopyridne gave 9.6 g of coresponding 4-Cyanopyridine N-oxide without any trace of byproduct.

Q & A

Q1: What is the molecular formula, weight, and spectroscopic data for 4-cyanopyridine N-oxide?

A1: this compound has the molecular formula C₆H₄N₂O and a molecular weight of 120.11 g/mol []. The crystal structure of this compound was determined by X-ray diffraction, revealing that the 4-cyano substituent almost lies in the mean plane of the pyridine ring []. You can find more detailed spectroscopic data, including IR and NMR, in various research articles dedicated to this compound and its complexes.

Q2: How does this compound coordinate to metal ions?

A2: this compound can act as a ligand, coordinating to metal ions in different ways. It can coordinate through the oxygen atom of the N-oxide group, as seen in complexes with lanthanide trifluoroacetates [] and manganese(II) hexafluoroacetylacetonate []. Alternatively, it can coordinate through the nitrogen atom of the cyano group, as observed in complexes with cobalt(III) [, ].

Q3: Can you provide examples of metal complexes containing this compound and their potential applications?

A3: this compound forms complexes with various metals, including:

• Lanthanide Trifluoroacetates: These complexes exhibit lanthanide-centered luminescence upon UV excitation, with potential applications as solid-state light emitters [].
• Manganese(II) Complexes: One-dimensional polymeric structures have been synthesized, where manganese ions are bridged by dicyanamide ligands. These materials exhibit weak antiferromagnetic interactions [].
• Dimeric Lanthanide Hexafluoroacetylacetonate Adducts: These complexes exhibit metal-centered luminescence and have potential in fabricating emitting layers for light-emitting diodes [].

Q4: What is the role of this compound in the synthesis of tetrazoles?

A4: this compound serves as a precursor in the synthesis of 5-(4-pyridyl N-oxide)tetrazole (4-HPTZ) through a [2+3] cycloaddition reaction with sodium azide (NaN₃) []. Cadmium chloride (CdCl₂) can be used as a catalyst in this reaction, forming an intermediate complex, [Cd(4-PTZ)₂(H₂O)₄], which further dissociates to release the desired tetrazole product [].

Q5: Has this compound been investigated for catalytic activity?

A5: While not a catalyst itself, this compound plays a crucial role in understanding catalytic processes. It acts as a hole scavenger in photoelectrochemical water oxidation studies using WO₃ photoanodes []. By suppressing oxygen formation, it helps researchers understand the competition between water and anion oxidation at the electrode surface.